1-(4-Fluoro-phenyl)-3-(2,2-dimethylpropyl)-thiourea
Cat. No. B8349418
M. Wt: 240.34 g/mol
InChI Key: ONCDHURJAONAHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07115620B2
Procedure details
To a solution of 4-fluoro-phenylisothiocyanate (1.00 g, 6.53 mmol) in dichloromethane (20 mL) at room temperature was added neopentylamine (1.00 mL, 8.5 mmol) and the reaction was stirred overnight at room temperature. The mixture was concentrated in vacuo and the resulting residue was triturated with diethyl ether and filtered to afford 1.42 g (90%) of 1-(4-fluoro-phenyl)-3-(2,2-dimethylpropyl)-thiourea as a white solid which was used without further purification.
Yield
90%
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:7]=[CH:6][C:5]([N:8]=[C:9]=[S:10])=[CH:4][CH:3]=1.[CH2:11]([NH2:16])[C:12]([CH3:15])([CH3:14])[CH3:13]>ClCCl>[F:1][C:2]1[CH:7]=[CH:6][C:5]([NH:8][C:9]([NH:16][CH2:11][C:12]([CH3:15])([CH3:14])[CH3:13])=[S:10])=[CH:4][CH:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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1 g
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Type
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reactant
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Smiles
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FC1=CC=C(C=C1)N=C=S
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Name
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|
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Quantity
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1 mL
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Type
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reactant
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Smiles
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C(C(C)(C)C)N
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
|
ClCCl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the reaction was stirred overnight at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The mixture was concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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the resulting residue was triturated with diethyl ether
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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product
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Smiles
|
FC1=CC=C(C=C1)NC(=S)NCC(C)(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.42 g | |
| YIELD: PERCENTYIELD | 90% | |
| YIELD: CALCULATEDPERCENTYIELD | 90.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
